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Compound of Interest

Compound Name: Minosaminomycin

Cat. No.: B15564235

An In-depth Examination of the Aminoglycoside Antibiotic

This technical guide provides a comprehensive overview of Minosaminomycin, an
aminoglycoside antibiotic with potent activity against various bacteria, particularly
mycobacteria. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its molecular properties, mechanism of action,
biological activity, and relevant experimental protocols.

Molecular Properties of Minosaminomycin

Minosaminomycin is a complex natural product isolated from the culture broth of

Streptomyces sp. MA514-A1.[1][2] Its key molecular and physical properties are summarized in
the table below.
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Property Value Reference
Molecular Formula C25H46N8010 [1112][3]
Molecular Weight 618.68 g/mol [21[31[4]
CAS Number 51746-09-9 [1][4]
Appearance White to off-white powder [2]

- Soluble in water, DMSO, and
Solubility . [1][2][3]
Methanol. Insoluble in Hexane.

Purity >98% (HPLC) [1][2]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis

Minosaminomycin exerts its antibacterial effect by inhibiting protein synthesis in bacteria, a
mechanism common to aminoglycoside antibiotics.[1][5] It is structurally related to
kasugamycin but exhibits significantly higher potency in cell-free systems.[1][5]

The primary target of Minosaminomycin is the bacterial ribosome. It preferentially inhibits the
initiation of protein synthesis.[5] This is achieved by interfering with the formation of the
initiation complex, which consists of the 30S ribosomal subunit, MRNA, and the initiator tRNA
(fMet-tRNA). Minosaminomycin has been shown to inhibit the binding of formyl-Met-tRNA
(fMet-tRNA) to the ribosome-AUG trinucleotide complex.[6] Unlike some other
aminoglycosides, Minosaminomycin does not cause miscoding.[5]

The following diagram illustrates the proposed mechanism of action for Minosaminomycin in

the context of bacterial protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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